Cas no 857361-90-1 (methyl1-(thiophen-3-yl)propan-2-ylamine hydrochloride)
methyl1-(thiophen-3-yl)propan-2-ylamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- methyl1-(thiophen-3-yl)propan-2-ylamine hydrochloride
- Methiopropamine 3'-thiophene isomer (hydrochloride)
- EN300-99032
- methyl[1-(thiophen-3-yl)propan-2-yl]aminehydrochloride
- Z1333043374
- 857361-90-1
- AKOS026742027
- N-methyl-1-thiophen-3-ylpropan-2-amine;hydrochloride
- CS-0265517
- Methiopropamine 3thiophene isomer (hydrochloride)
- methyl[1-(thiophen-3-yl)propan-2-yl]amine hydrochloride
- PD017691
-
- MDL: MFCD21602753
- Inchi: 1S/C8H13NS.ClH/c1-7(9-2)5-8-3-4-10-6-8;/h3-4,6-7,9H,5H2,1-2H3;1H
- InChI Key: MOLMVRYJRLEFIQ-UHFFFAOYSA-N
- SMILES: Cl.S1C=CC(=C1)CC(C)NC
Computed Properties
- Exact Mass: 191.0535483g/mol
- Monoisotopic Mass: 191.0535483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 95.3
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.3Ų
methyl1-(thiophen-3-yl)propan-2-ylamine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl1-(thiophen-3-yl)propan-2-ylamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M912853-5mg |
Methiopropamine 3’-thiophene isomer hydrochloride (3-MPA) |
857361-90-1 | 98% | 5mg |
¥4,702.50 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72592-1mg |
Methiopropamine 3'-thiophene isomer (hydrochloride) |
857361-90-1 | 98% | 1mg |
¥891.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72592-5mg |
Methiopropamine 3'-thiophene isomer (hydrochloride) |
857361-90-1 | 98% | 5mg |
¥3007.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72592-50mg |
Methiopropamine 3'-thiophene isomer (hydrochloride) |
857361-90-1 | 98% | 50mg |
¥0.00 | 2022-04-26 | |
| TRC | M695885-10mg |
methyl[1-(thiophen-3-yl)propan-2-yl]amine hydrochloride |
857361-90-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M695885-50mg |
methyl[1-(thiophen-3-yl)propan-2-yl]amine hydrochloride |
857361-90-1 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | M695885-100mg |
methyl[1-(thiophen-3-yl)propan-2-yl]amine hydrochloride |
857361-90-1 | 100mg |
$ 275.00 | 2022-06-03 | ||
| Chemenu | CM439548-1g |
methyl[1-(thiophen-3-yl)propan-2-yl]amine hydrochloride |
857361-90-1 | 95%+ | 1g |
$884 | 2023-03-20 | |
| Enamine | EN300-99032-0.05g |
methyl[1-(thiophen-3-yl)propan-2-yl]amine hydrochloride |
857361-90-1 | 95% | 0.05g |
$205.0 | 2024-05-21 | |
| Enamine | EN300-99032-0.1g |
methyl[1-(thiophen-3-yl)propan-2-yl]amine hydrochloride |
857361-90-1 | 95% | 0.1g |
$306.0 | 2024-05-21 |
methyl1-(thiophen-3-yl)propan-2-ylamine hydrochloride Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on methyl1-(thiophen-3-yl)propan-2-ylamine hydrochloride
Introduction to Methyl1-(thiophen-3-yl)propan-2-ylamine Hydrochloride (CAS No. 857361-90-1)
Methyl1-(thiophen-3-yl)propan-2-ylamine hydrochloride, identified by its CAS number 857361-90-1, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a thiophen moiety in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for various synthetic and pharmacological explorations.
The chemical structure of Methyl1-(thiophen-3-yl)propan-2-ylamine hydrochloride consists of a propyl chain substituted with an amine group at the second carbon, further modified by a thiophen ring at the first carbon. This arrangement imparts specific electronic and steric properties that are crucial for its interaction with biological targets. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, facilitating its use in both in vitro and in vivo studies.
In recent years, there has been a surge in research focusing on heterocyclic compounds, particularly those containing thiophen rings, due to their broad spectrum of biological activities. Methyl1-(thiophen-3-yl)propan-2-ylamine hydrochloride is no exception. Studies have demonstrated its potential as an intermediate in the synthesis of more complex molecules with therapeutic implications. The compound's ability to serve as a building block for drug candidates is attributed to its versatile reactivity and compatibility with various functional groups.
The pharmacological profile of Methyl1-(thiophen-3-yl)propan-2-ylamine hydrochloride has been extensively investigated in academic and industrial settings. Research indicates that this compound exhibits promising interactions with certain enzymes and receptors, which are pivotal in modulating physiological processes. For instance, preliminary studies have suggested that it may interfere with pathways involved in inflammation and pain perception, making it a potential candidate for developing novel analgesics.
The synthesis of Methyl1-(thiophen-3-yl)propan-2-ylamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiophen ring is a critical step, often achieved through cyclization reactions or cross-coupling techniques such as Suzuki or Buchwald-Hartwig couplings. These methods ensure the incorporation of the heterocyclic moiety with high selectivity and yield, which are essential for pharmaceutical applications.
The hydrochloride salt form of this compound is particularly advantageous for formulation purposes. It improves the stability of the molecule under various storage conditions and enhances its bioavailability when administered orally or parenterally. This makes Methyl1-(thiophen-3-yl)propan-2-ylamine hydrochloride a suitable candidate for further development into a drug product.
In conclusion, Methyl1-(thiophen-3-yl)propan-2-ylamine hydrochloride (CAS No. 857361-90-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. Ongoing research continues to uncover new applications and synthetic pathways for this compound, ensuring its continued relevance in the field.
857361-90-1 (methyl1-(thiophen-3-yl)propan-2-ylamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)